Cas no 16499-51-7 (quinazoline-4-caboxylic acid)

• Product Name: quinazoline-4-caboxylic acid
• CAS No: 16499-51-7
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD09035080
• CID: 2127557
• PubChem ID: 23008716
• Update Time: 2024-11-01

quinazoline-4-caboxylic acid Chemical and Physical Properties

Names and Identifiers

• quinazoline-4-carboxylic acid
• Quinazoline-4-caboxylic acid
• 4-Quinazolinecarboxylic acid
• 4-Quinazolinecarboxylicacid
• UGTWMWCZTAKZGE-UHFFFAOYSA-N
• AB49442
• SCHEMBL2833079
• CS-0055708
• P10670
• quinazoline, 4-carboxy-
• EN300-313002
• 16499-51-7
• DA-16697
• AKOS004123245
• quinazoline-4-caboxylic acid

• MDL： MFCD09035080
• Inchi： 1S/C9H6N2O2/c12-9(13)8-6-3-1-2-4-7(6)10-5-11-8/h1-5H,(H,12,13)
• InChI Key： UGTWMWCZTAKZGE-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=CC=CC2=NC=N1)=O

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1